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Compound of Interest

Compound Name: Vaccenic Acid Chloride

Cat. No.: B15548462

Get Quote

For researchers, scientists, and drug development professionals, securing a reliable source of

high-purity vaccenic acid chloride is crucial for the synthesis of bioactive lipids, molecular

probes, and potential therapeutic agents. This technical guide provides an overview of

commercial suppliers, experimental protocols for synthesis and analysis, and insights into the

biological signaling pathways influenced by vaccenic acid.

Commercial Availability of High-Purity Vaccenic
Acid Chloride
High-purity vaccenic acid chloride is available from a select number of chemical suppliers

specializing in research-grade lipids. The following table summarizes the offerings from key

vendors. Researchers are advised to request certificates of analysis for lot-specific purity data.
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Supplier Product Name CAS Number Purity Notes

InvivoChem
Vaccenic acid

chloride
117485-96-8 ≥98%

Provided as a

solid for research

use only.[1]

MedChemExpres

s (MCE)

Vaccenic acid

chloride
117485-96-8 Not specified

Marketed as an

ester product for

research

purposes.[2][3][4]

CheMondis
Vaccenic acid

chloride
117485-96-8 Not specified

Lists

MedChemExpres

s as the supplier.

[3]

Synthesis and Purification of Vaccenic Acid
Chloride: Experimental Protocols
The conversion of vaccenic acid to its corresponding acid chloride is a standard chemical

transformation. While specific, detailed protocols for vaccenic acid are not readily available in

public literature, the following general procedures for the synthesis of fatty acid chlorides using

common chlorinating agents can be adapted.

Method 1: Synthesis using Oxalyl Chloride
This method is favored for its mild reaction conditions and the volatile nature of its byproducts.

Materials:

Vaccenic acid

Oxalyl chloride

Anhydrous dichloromethane (DCM)

Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)
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Anhydrous solvent for purification (e.g., hexane)

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve vaccenic acid in anhydrous

DCM in a flame-dried flask equipped with a magnetic stirrer and a reflux condenser.

Add a catalytic amount of anhydrous DMF (e.g., one drop) to the solution.

Slowly add oxalyl chloride (typically 1.2-1.5 molar equivalents) to the stirred solution at room

temperature. Gas evolution (CO and CO2) will be observed.

Stir the reaction mixture at room temperature for 1-2 hours, or until gas evolution ceases.

The reaction progress can be monitored by IR spectroscopy (disappearance of the

carboxylic acid O-H stretch and appearance of the acid chloride C=O stretch).

Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary

evaporator.

The crude vaccenic acid chloride can be purified by distillation under high vacuum or by

flash chromatography on silica gel using a non-polar eluent.

Method 2: Synthesis using Thionyl Chloride
Thionyl chloride is a cost-effective and efficient chlorinating agent.

Materials:

Vaccenic acid

Thionyl chloride

Anhydrous solvent (e.g., toluene or hexane)

Procedure:

In a fume hood, combine vaccenic acid and an excess of thionyl chloride (typically 2-3 molar

equivalents) in a round-bottom flask equipped with a reflux condenser and a gas outlet to a
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trap for HCl and SO2. An inert solvent can be used but is not always necessary.

Heat the mixture to reflux (typically 60-80 °C) and maintain for 1-3 hours. The reaction is

complete when gas evolution stops.

Carefully remove the excess thionyl chloride by distillation, followed by removal of the

solvent (if used) under reduced pressure.

Purify the resulting crude vaccenic acid chloride by fractional distillation under high

vacuum.

Purification and Characterization
High-purity vaccenic acid chloride is essential for subsequent applications.

Distillation: Fractional distillation under high vacuum is the most common method for

purifying fatty acid chlorides.

Chromatography: For smaller scale preparations or to remove non-volatile impurities, flash

column chromatography on silica gel with a non-polar eluent system (e.g., hexane/ethyl

acetate) can be employed.

Characterization: The purity of the final product should be assessed by:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

assess for volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure

and identify any residual starting material or byproducts.

Infrared (IR) Spectroscopy: To confirm the presence of the acid chloride functional group

(strong C=O stretch around 1800 cm⁻¹) and the absence of the carboxylic acid O-H

stretch.

Biological Signaling Pathways of Vaccenic Acid
Vaccenic acid, the precursor to vaccenic acid chloride, is known to modulate several key

signaling pathways involved in metabolism and cell fate. Vaccenic acid chloride can be a
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crucial reagent for synthesizing molecular probes to investigate these pathways further.

Peroxisome Proliferator-Activated Receptor γ (PPARγ)
Signaling
Vaccenic acid can act as a ligand for PPARγ, a nuclear receptor that plays a central role in

adipogenesis and lipid metabolism. Activation of PPARγ by fatty acids leads to the transcription

of genes involved in lipid uptake and storage.
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Caption: PPARγ signaling pathway activated by vaccenic acid.

G Protein-Coupled Receptor 40 (GPR40) Signaling
GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is activated by long-chain fatty

acids, including vaccenic acid. In pancreatic β-cells, GPR40 activation potentiates glucose-

stimulated insulin secretion.
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Caption: GPR40-mediated insulin secretion pathway.
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Akt/Bad Apoptosis Signaling Pathway
Some studies suggest that vaccenic acid can influence cell survival and apoptosis. One

mechanism involves the modulation of the Akt/Bad signaling pathway. Akt can phosphorylate

and inactivate the pro-apoptotic protein Bad, thereby promoting cell survival.
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Caption: Modulation of the Akt/Bad apoptosis pathway.

Experimental Workflow: Synthesis and Application
of a Vaccenic Acid-Based Probe
Vaccenic acid chloride is an ideal starting material for the synthesis of molecular probes to

study the biological roles of vaccenic acid. The following diagram outlines a general workflow

for the synthesis of a fluorescently labeled vaccenic acid and its application in cellular imaging.
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Caption: Workflow for synthesis and use of a fluorescent vaccenic acid probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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